Cas no 599-91-7 (Propyl 4-Toluenesulfonate)

Propyl 4-Toluenesulfonate Properties

Names and Identifiers

• Propyl p-toluenesulfonate
• 4-Methylbenzenesulfonic acid propyl ester
• n-Propyl p-Toluenesulfonate
• propyl 4-methylbenzenesulfonate
• p-Toluenesulfonic Acid Propyl Ester
• Propyl tosylate
• Benzenesulfonic acid, 4-methyl-, propyl ester
• p-Toluenesulfonic acid, propyl ester
• Propyl toluene-4-sulphonate
• p-Toluenesulfonic acid n-propyl ester
• JTTWNTXHFYNETH-UHFFFAOYSA-N
• propanol tosylate
• propyl 4-toluene-sulfonate
• p-Toluolsulfosaurepropylester
• SC
• propyl 4-methylbenzene-1-sulfonate
• FT-0698661
• SY053183
• InChI=1/C10H14O3S/c1-3-8-13-14(11,12)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H
• NS00034277
• CS-0152046
• UNII-G4M5N22X54
• 599-91-7
• T0726
• G4M5N22X54
• Z1269122153
• toluene-4-sulfonic acid propyl ester
• Propyl 4-methylbenzenesulfonate #
• MFCD00059244
• p-toluene-sulphonic acid-n-propyl ester
• F12020
• CCRIS 9150
• AMY846
• NSC11005
• EN300-6740857
• DTXSID9060522
• AKOS015891378
• PROPYL 4-TOLUENESULFONATE
• p-toluenesulphonic acid-n-propyl ester
• NSC-11005
• EINECS 209-978-5
• n-propyl 4-methylbenzenesulfonate
• A856991
• DS-11707
• SCHEMBL156710
• NSC 11005
• Propyl p-Toluenesulfonate; Propyl 4-methylbenzenesulfonate; Propyl tosylate; NSC 11005
• DB-025346
• +Expand

• MDL： MFCD00059244
• InChIKey： JTTWNTXHFYNETH-UHFFFAOYSA-N
• Inchi： 1S/C10H14O3S/c1-3-8-13-14(11,12)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OC([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 214.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 214.06636548g/mol
• Heavy Atom Count: 14
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.8

Experimental Properties

• LogP: 3.19110
• PSA: 51.75000
• Refractive Index: 1.5065-1.5085
• Boiling Point: 156°C/3mmHg(lit.)
• Melting Point: No data available
• Flash Point: 147.8±19.3 °C
• Color/Form: No data available
• Density: 1.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters